2-Methoxy-5-methylphenyl isothiocyanate
Overview
Description
2-Methoxy-5-methylphenyl isothiocyanate, also known as 5-methyl-2-isothiocyanatomethyl-phenol (MIMP), is an organic compound with a wide range of applications in both scientific and industrial research. MIMP is used as a synthetic intermediate in the production of various chemicals, and as a reagent in organic chemistry. It is also used in the synthesis of various drugs, including the anticonvulsant drug lamotrigine. In addition, MIMP has been used in the study of the biochemical and physiological effects of isothiocyanates, and as an anti-inflammatory agent.
Scientific Research Applications
Chemical Synthesis and Structure Analysis
- 2-Methoxy-5-methylphenyl isothiocyanate is utilized in chemical synthesis. For instance, its derivative, 2-{(R)-1-[(S)-1-(2-Methoxy-5-methylphenyl)-2-phenylethylamino]butyl}-4-methylphenol, has been synthesized, and its crystal structure analyzed (Zhang, Li, Wang, & Gu, 2007).
Organic Geochemistry
- Methoxyphenols, including this compound, are used as proxies for terrestrial biomass in organic geochemistry. Their behavior during hydrothermal alteration provides insights into chemical changes in lignin (Vane & Abbott, 1999).
Medicinal Chemistry and Pharmacology
- Derivatives of this compound are explored in medicinal chemistry. For example, compounds with this moiety have been synthesized and tested for anti-tubercular activity against Mycobacterium tuberculosis (Ali, Shaharyar, & Siddiqui, 2007).
Environmental Chemistry
- In environmental chemistry, this compound is studied for its reactivity and stability. For instance, its gas phase reaction with OH radicals has been analyzed, which is essential for understanding its environmental impact and degradation (Sommerlade, Ekici, & Parlar, 2006).
Agricultural Chemistry
- In agricultural chemistry, isothiocyanates including this compound are investigated for their antifungal and antibacterial properties against plant pathogens, which can be critical for developing new fungicides (Tang et al., 2018).
Analytical Chemistry
- The compound is used in analytical chemistry for developing methods like pre-columnar derivatization of glutathione, a technique important in pharmaceutical analysis (Alexeeva, Pisarev, Novikov, & Malyutina, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Methoxy-5-methylphenyl isothiocyanate is the σ2 receptor . The σ2 receptor is a protein that is widely distributed in the body and plays a crucial role in various physiological processes.
Mode of Action
Isothiocyanates, such as this compound, are highly reactive with various amines . This reactivity allows them to interact with their targets and induce changes.
Biochemical Pathways
Isothiocyanates are known to be biologically active degradation products of glucosinolates, secondary metabolites of some plants . They are widely applied as chemoselective electrophiles in bioconjugate chemistry due to their tolerance toward aqueous reaction conditions .
Result of Action
It is known that isothiocyanates can cause severe skin burns and eye damage, may cause an allergic skin reaction, and may cause allergy or asthma symptoms or breathing difficulties if inhaled . They are also toxic if swallowed, in contact with skin, or if inhaled .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it is sensitive to moisture . It should be stored in a dry, cool, and well-ventilated place, and kept away from heat, sparks, and flame .
properties
IUPAC Name |
2-isothiocyanato-1-methoxy-4-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NOS/c1-7-3-4-9(11-2)8(5-7)10-6-12/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYKFAZDMLSXWKZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40345068 |
Source
|
| Record name | 2-Methoxy-5-methylphenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40345068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
190774-56-2 |
Source
|
| Record name | 2-Methoxy-5-methylphenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40345068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Methoxy-5-methylphenyl isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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